Cas no 71772-21-9 (2',4'-Dihydroxy-7-methoxyisoflavan)
71772-21-9 structure
Product Name:2',4'-Dihydroxy-7-methoxyisoflavan
CAS No:71772-21-9
MF:C16H16O4
MW:272.295845031738
CID:576887
PubChem ID:44257510
Update Time:2024-03-01
2',4'-Dihydroxy-7-methoxyisoflavan Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,4-(3,4-dihydro-7-methoxy-2H-1-benzopyran-3-yl)-
- Neovestitol
- 2',4'-Dihydroxy-7-methoxyisoflavan
- LMPK12080029
- Neo-vestitol
- 71772-21-9
- 4-(7-methoxy-3,4-dihydro-2H-chromen-3-yl)benzene-1,3-diol
- CHEBI:180149
-
- Inchi: 1S/C16H16O4/c1-19-13-4-2-10-6-11(9-20-16(10)8-13)14-5-3-12(17)7-15(14)18/h2-5,7-8,11,17-18H,6,9H2,1H3
- InChI Key: IAYVKGXLPAEGDI-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2CC(C2C=CC(=CC=2O)O)C1)OC
Computed Properties
- Exact Mass: 272.105
- Monoisotopic Mass: 272.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9
- XLogP3: 2.9
2',4'-Dihydroxy-7-methoxyisoflavan Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids
- Natural Products and Extracts Plant Extracts Plant based Endosamara racemosa
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